BE“GHE Foundational & Exploratory

Check Availability & Pricing

Synonyms and alternative names for Sodium 3-
Bromopropanesulfonate.

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Sodium 3-Bromopropanesulfonate

Cat. No.: B1292497

Sodium 3-Bromopropanesulfonate: A Technical
Guide for Researchers

This technical guide provides an in-depth overview of Sodium 3-Bromopropanesulfonate, a
versatile reagent with applications in organic synthesis and the pharmaceutical sciences. The
document details its chemical identity, properties, and provides a representative synthetic
protocol.

Chemical Identity: Synonyms and Alternative Names

Sodium 3-Bromopropanesulfonate is known by a variety of names in the chemical literature
and commercial catalogs. Accurate identification is crucial for sourcing and regulatory
compliance. The compound is systematically named as the sodium salt of 3-bromo-1-
propanesulfonic acid.

Common synonyms and alternative names include:
» 3-Bromopropanesulfonic acid sodium salt

e Sodium 3-bromo-1-propanesulfonate

e 3-Bromo-1-propanesulfonic acid, sodium salt

e Sodium 3-bromopropanesulphonate
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e NSC 145419

The Chemical Abstracts Service (CAS) Registry Number for this compound is 55788-44-8.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of Sodium 3-
Bromopropanesulfonate is essential for its proper handling, storage, and application in
experimental work. The following table summarizes key quantitative data for this compound.

Property Value Reference
Molecular Formula CsHeBrNaOsS [1]
Molecular Weight 225.04 g/mol [1]
White to light yellow powder or
Appearance
crystals
Melting Point 257-262 °C (decomposes)
Solubility Soluble in water
Purity Typically =297% or =98% [2]
Room temperature,
Storage Temperature recommended to be stored in

a cool, dark place (<15°C)

Applications in Research and Drug Development

Sodium 3-Bromopropanesulfonate serves as a valuable building block in organic synthesis
due to its bifunctional nature, possessing both a reactive bromine atom and a hydrophilic
sulfonate group. This unique structure allows for its use in the synthesis of a variety of more
complex molecules.

In the realm of drug development, one of the key applications of sulfonate salts, in general, is
to enhance the solubility of pharmaceutical compounds.[3] By introducing a sulfonate moiety,
the aqueous solubility of a drug candidate can be significantly improved, which can lead to
better bioavailability. While specific examples involving Sodium 3-Bromopropanesulfonate in
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marketed drugs are not readily available in the public domain, its role as a versatile synthetic
intermediate suggests its potential utility in the synthesis of novel pharmaceutical agents.

Currently, there is no direct evidence in the reviewed literature linking Sodium 3-
Bromopropanesulfonate to the modulation of specific signaling pathways. Its primary role
appears to be as a synthetic tool rather than a biologically active modulator.

Experimental Protocols

Detailed experimental protocols for the specific use of Sodium 3-Bromopropanesulfonate are
often proprietary or published within specific patent literature. However, a representative
procedure for the synthesis of a closely related and structurally similar compound, Sodium 2-
bromoethanesulfonate, can provide valuable insight into the general synthetic methodology.
This procedure is adapted from a well-established source.[4]

Synthesis of a Representative Alkyl Bromide Sulfonate

This protocol describes the synthesis of Sodium 2-bromoethanesulfonate, which follows a
similar synthetic logic to that of Sodium 3-Bromopropanesulfonate.

Materials:

Ethylene dibromide

Anhydrous sodium sulfite

95% Ethanol

Water

Procedure:

 In a 5-liter round-bottomed flask equipped with a mechanical stirrer, reflux condenser, and a
separatory funnel, combine 615 g (3.3 moles) of ethylene dibromide, 1250 mL of 95%
ethanol, and 450 mL of water.[4]

e Initiate stirring and heat the mixture to boiling.[4]
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e Prepare a solution of 125 g (1 mole) of anhydrous sodium sulfite in 450 mL of water. Add this
solution to the boiling reaction mixture through the separatory funnel over a period of
approximately two hours.[4]

 After the addition is complete, continue to boil the mixture under reflux for an additional two
hours.[4]

» Reconfigure the condenser for distillation and remove the ethanol and unreacted ethylene
dibromide by distillation.[4]

o Transfer the remaining aqueous solution to a large evaporating dish and evaporate to
dryness on a water bath.[4]

o Extract the resulting solid residue with 2 liters of boiling 95% ethanol to separate the sodium
2-bromoethanesulfonate from inorganic salts like sodium bromide and unreacted sodium
sulfite.[4]

 Allow the hot ethanol extract to cool, which will cause the product to crystallize.[4] The
mother liquor can be used for a second extraction of the residue to improve the yield.[4]

e The crude product can be further purified by recrystallization from 95% ethanol and dried in
an oven at 110 °C.[4]

Note: A large excess of the dibromoalkane is used to minimize the formation of the disulfonated
byproduct.[4] The concentration of the alcohol in the reaction mixture is a critical parameter for
achieving good vyields.[4]

Workflow and Process Visualization

The following diagrams illustrate the logical flow of the synthesis described in the experimental
protocol.
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Caption: A workflow diagram illustrating the key steps in the synthesis of a representative alkyl
bromide sulfonate.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1292497?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Starting Materials
(Dibromoalkane, Sodium Sulfite)

Nucleophilic Substitution Reaction
in Aqueous Ethanol

Crude Product Mixture
(Product, Salts, Unreacted Reagents)

Selective Extraction
with Hot Ethanol

Purified Crystalline Product

Click to download full resolution via product page

Caption: A diagram showing the logical progression from starting materials to the purified final
product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Bromopropanesulfonate.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1292497#synonyms-and-alternative-names-for-
sodium-3-bromopropanesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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